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Compound of Interest

Compound Name: Sodium cyanide

Cat. No.: B046578 Get Quote

This document provides essential safety, operational, and disposal protocols for the handling of

sodium cyanide (NaCN) in a laboratory setting. Given its high acute toxicity by all routes of

exposure, strict adherence to these procedures is critical to ensure the safety of all personnel.

[1][2]

Personal Protective Equipment (PPE)
The selection and proper use of PPE are the first line of defense against exposure. All

personnel must be trained on the correct use, removal, and disposal of PPE.
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Protection Area Required PPE
Specifications and

Guidelines

Respiratory Chemical Fume Hood

All work with sodium cyanide,

in solid or solution form, must

be conducted within a certified

chemical fume hood to prevent

inhalation of dust or hydrogen

cyanide (HCN) gas.[1][3][4]

Respirator

For emergency situations like

spills or when engineering

controls are not sufficient, a

NIOSH-approved respirator or

a self-contained breathing

apparatus (SCBA) is required.

[5][6][7] Respirator use

requires prior training and fit-

testing.[2]

Eye & Face Safety Goggles & Face Shield

Splash-resistant safety

goggles and a full-face shield

must be worn, especially when

there is a risk of splashing.[4]

[7][8] Standard safety glasses

are the minimum requirement.

[1]

Hand Double Nitrile Gloves

Wear two pairs of nitrile

gloves, with a utility-grade

glove over an exam-style

glove.[1] Butyl rubber gloves

are also recommended.[5]

Inspect gloves for any signs of

degradation before use.

Body Lab Coat & Apron A flame-resistant lab coat, fully

buttoned, is mandatory.[2] For

larger quantities or significant

splash potential, a chemical-
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resistant apron and

oversleeves should be worn

over the lab coat.[1]

Footwear Closed-toe Shoes

Solid-top, closed-toe shoes

and long pants are required to

protect the feet and legs from

potential spills.[1]

Operational Plan: Preparing a Sodium Cyanide
Solution
This protocol outlines the step-by-step methodology for safely preparing a standard solution of

sodium cyanide.

Objective: To prepare a 1 Molar aqueous solution of Sodium Cyanide.

Methodology:

Pre-Experiment Setup:

Ensure the work area within the chemical fume hood is clean and free of incompatible

materials, especially acids.[1][5][9]

Post a warning sign indicating that cyanide is in use.

Confirm that an emergency eyewash and safety shower are accessible within a 10-second

travel time.[1]

Prepare a decontamination solution of 10% bleach and a pH 10 buffer solution.[1][10][11]

Ensure a dedicated, clearly labeled cyanide waste container is available in the fume hood.

[4][12]

Weighing the Sodium Cyanide Solid:

Don all required PPE as specified in the table above.
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Never work alone when handling cyanides.[1][7][13]

Tare a clean, dry beaker on a balance located within the fume hood.

Carefully weigh the required amount of solid sodium cyanide, avoiding the creation of

dust.

Solution Preparation:

Slowly and carefully add the weighed sodium cyanide to a larger beaker containing the

desired volume of deionized water. Crucially, always add the solid cyanide to the water,

not the other way around, to minimize splashing and reaction.[13]

Stir the solution gently with a magnetic stirrer until the solid is fully dissolved.

Keep the container covered as much as possible during the process.

Post-Procedure Decontamination and Cleanup:

All contaminated utensils and glassware must be decontaminated inside the fume hood.[1]

Rinse all equipment first with a pH 10 buffer solution, then with a 10% bleach solution.[4]

[11] Collect these rinses in the designated cyanide hazardous waste container.[9][11]

Wipe down the work surface in the fume hood with the buffer solution, followed by the

bleach solution.[1][10]

Dispose of all contaminated disposables, including gloves and wipes, in the solid cyanide

waste stream.[1][14]

Wash hands thoroughly with soap and water after removing PPE.[2]

Emergency and Disposal Plans
Immediate and correct response to emergencies is vital. All personnel must be familiar with

these procedures before beginning any work.

The response to a spill depends entirely on its scale and location.
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Sodium Cyanide Spill Detected

Is spill >1g OR
outside fume hood?

Small Spill Procedure

No

Large Spill Procedure

Yes

Alert personnel in immediate area

Don appropriate PPE
(double gloves, goggles, apron)

Cover solid with dry absorbent material

 if solid 

Confine liquid with absorbent pads

 if liquid 

Clean area with pH 10 buffer,
then 10% bleach solution

Collect all materials as
cyanide hazardous waste

EVACUATE AREA IMMEDIATELY

Secure area, prevent entry

Call Emergency Services
(911 / Campus Safety)

Click to download full resolution via product page

Diagram: Workflow for Sodium Cyanide Spill Response.
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Speed is essential in any exposure scenario.[6][11] The primary goal is to remove the individual

from the source of contamination and seek immediate, professional medical help.

Personnel Exposure Occurs

Route of Exposure?

Inhalation

 

Skin Contact

 

Eye Contact

 

Ingestion

 

Move to fresh air immediately. Use emergency shower for 15 min.
Remove all contaminated clothing.

Use eyewash station for 15 min.
Hold eyelids open. DO NOT induce vomiting.

Call 911 for
Immediate Medical Attention

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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